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Compound of Interest

Compound Name: 5-(Chloromethyl)-2-ethoxypyridine

Cat. No.: B024689

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 5-(Chloromethyl)-2-
ethoxypyridine (CAS No. 101990-71-0) is not readily available in the public domain. The
following information is a combination of available data for the specific compound and a
qualitative hazard assessment based on the safety data of structurally similar compounds,
primarily 2-Chloro-5-(chloromethyl)pyridine (CAS No. 70258-18-3). This guide is intended for
informational purposes for researchers, scientists, and drug development professionals and
should be used with caution. A substance-specific risk assessment should be conducted before
handling.

Chemical Identification and Properties

5-(Chloromethyl)-2-ethoxypyridine is a substituted pyridine derivative that serves as a
versatile intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Its reactivity is
primarily attributed to the chloromethyl group, which is susceptible to nucleophilic substitution,
and the electron-donating ethoxy group that influences the pyridine ring's electronic properties.

[1]

Table 1: Physicochemical Properties of 5-(Chloromethyl)-2-ethoxypyridine
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Property Value Source
5-(Chloromethyl)-2-

IUPAC Name . Benchchem[1]
ethoxypyridine

CAS Number 101990-71-0 Benchchem[1]

Molecular Formula CsH10CINO Benchchem|[1]

Molecular Weight 171.62 g/mol Benchchem[1]

Hazard Identification and Classification (Based on
Analogue Data)

Due to the lack of a specific SDS, the hazard classification for 5-(Chloromethyl)-2-
ethoxypyridine is inferred from the closely related compound, 2-Chloro-5-
(chloromethyl)pyridine. The presence of the reactive chloromethyl group suggests similar
hazardous properties.

Table 2: GHS Hazard Classification for Analogue Compound 2-Chloro-5-(chloromethyl)pyridine

Hazard Class Hazard Category GHS Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[2]
. . o H314: Causes severe skin

Skin Corrosion/Irritation Sub-category 1B
burns and eye damage[2]
o ) - May cause sensitization by
Sensitization, Skin Not specified

skin contact[3]

Potential Health Effects:

» Ingestion: Based on analogue data, accidental ingestion may be harmful, potentially causing
chemical burns in the oral cavity and gastrointestinal tract.[3]

 Inhalation: Vapors or mists may be irritating to the respiratory tract.[3]
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o Skin Contact: Direct contact is likely to cause chemical burns.[3] There is also a potential for

skin sensitization.[3]
o Eye Contact: Direct contact can cause severe eye damage.[3]

Exposure Controls and Personal Protection

Given the potential hazards, stringent safety measures should be implemented when handling
5-(Chloromethyl)-2-ethoxypyridine.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Recommendation

Wear tightly fitting safety goggles or a face

Eye/Face Protection ]
shield.[4]

) ] Wear appropriate protective gloves and clothing
Skin Protection ]
to prevent skin exposure.[4]

Use a NIOSH/MSHA or European Standard EN
) ) 149 approved respirator if exposure limits are
Respiratory Protection o
exceeded or if irritation or other symptoms are

experienced.[4]

Work in a well-ventilated area, preferably in a
) ) chemical fume hood. Ensure that eyewash
Engineering Controls i
stations and safety showers are close to the

workstation location.[4]

First Aid Measures

The following first aid measures are based on the potential hazards and are general
recommendations.

Table 4: First Aid Procedures
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Exposure Route First Aid Measures

Do NOT induce vomiting. Rinse mouth with

Ingestion _ , _ ,
water. Seek immediate medical attention.[4]
Remove victim to fresh air and keep at rest in a
) position comfortable for breathing. If not
Inhalation

breathing, give artificial respiration. Seek

immediate medical attention.[4]

Immediately flush skin with plenty of water for at
) least 15 minutes while removing contaminated
Skin Contact ] ) ) )
clothing and shoes. Seek immediate medical

attention.[4]

Immediately rinse with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[4]

Firefighting and Stability

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COz2), or alcohol-resistant
foam.[2]

Hazardous Combustion Products: Combustion may produce carbon oxides (CO, CO2),
nitrogen oxides (NOx), and hydrogen chloride gas.[3]

Stability: The compound is expected to be stable under normal conditions. Avoid strong
oxidizing agents.[3]

Experimental Protocols

Detailed experimental protocols for the determination of safety data for 5-(Chloromethyl)-2-
ethoxypyridine are not available due to the absence of a comprehensive SDS. The GHS
classifications for analogue compounds are typically derived from standardized OECD
(Organisation for Economic Co-operation and Development) test guidelines for acute toxicity,
skin corrosion/irritation, and eye damage/irritation.
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Logical Hazard Relationship Diagram

The following diagram illustrates the potential logical relationships between exposure routes
and health hazards for a compound with the anticipated toxicological profile of 5-
(Chloromethyl)-2-ethoxypyridine.

Caption: Potential Hazard Pathway for 5-(Chloromethyl)-2-ethoxypyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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